Cas no 2138177-43-0 (8-Chloroquinoline-5-sulfonyl fluoride)

• Product Name: 8-Chloroquinoline-5-sulfonyl fluoride
• CAS No: 2138177-43-0
• MF: C₉H₅ClFNO₂S
• MW: 245.657903432846
• CID: 5858383
• PubChem ID: 165460124
• Update Time: 2025-11-07

8-Chloroquinoline-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727542
• 8-chloroquinoline-5-sulfonyl fluoride
• 2138177-43-0
• 8-Chloroquinoline-5-sulfonyl fluoride

• Inchi： 1S/C9H5ClFNO2S/c10-7-3-4-8(15(11,13)14)6-2-1-5-12-9(6)7/h1-5H
• InChI Key： LHFWCLSMDICDQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CN=C21)S(=O)(=O)F

Computed Properties

• Exact Mass: 244.9713554g/mol
• Monoisotopic Mass: 244.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on 8-Chloroquinoline-5-sulfonyl fluoride

Recent Advances in the Application of 8-Chloroquinoline-5-sulfonyl fluoride (CAS: 2138177-43-0) in Chemical Biology and Medicinal Chemistry

8-Chloroquinoline-5-sulfonyl fluoride (CAS: 2138177-43-0) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative of quinoline has garnered significant attention due to its unique reactivity profile, enabling selective modification of biological targets. Recent studies have highlighted its potential in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted drug discovery.

The compound's mechanism of action primarily involves selective reaction with nucleophilic amino acid residues, particularly serine, threonine, and tyrosine, in protein active sites. This characteristic has been exploited in several innovative applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a warhead in covalent kinase inhibitors, showing promising results against resistant mutations in oncogenic kinases.

Structural analyses reveal that the 8-chloro substitution enhances the electrophilicity of the sulfonyl fluoride group while maintaining sufficient stability for biological applications. The quinoline core provides favorable pharmacokinetic properties and facilitates target engagement through π-stacking interactions. Recent synthetic improvements have enabled more efficient production of this compound and its derivatives, with purity levels exceeding 98% in optimized protocols.

In proteomic applications, 8-Chloroquinoline-5-sulfonyl fluoride has shown superior performance compared to traditional sulfonyl fluoride probes, with enhanced membrane permeability and reduced non-specific binding. A 2024 Nature Chemical Biology publication reported its use in live-cell proteome profiling, identifying previously unknown targets of clinical kinase inhibitors.

The compound's safety profile has been evaluated in preliminary toxicology studies, showing acceptable cytotoxicity thresholds for research applications. However, researchers should exercise standard precautions when handling this reactive compound, particularly regarding proper personal protective equipment and ventilation.

Future research directions include expanding its application in fragment-based drug discovery and developing more selective derivatives through structure-activity relationship studies. The unique properties of 8-Chloroquinoline-5-sulfonyl fluoride position it as a valuable tool for both basic research and drug development in the coming years.